![molecular formula C13H16ClNO4S B2479545 1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone CAS No. 285986-52-9](/img/structure/B2479545.png)
1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone
Description
The compound “1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone” is a chemical compound with the IUPAC name 1-[(4-chlorophenyl)sulfonyl]proline . It has a molecular weight of 289.74 .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a sulfonyl group and a 4-chlorophenyl group attached to a pyrrolidinone ring . The InChI code for this compound is 1S/C11H12ClNO4S/c12-8-3-5-9 (6-4-8)18 (16,17)13-7-1-2-10 (13)11 (14)15/h3-6,10H,1-2,7H2, (H,14,15) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 289.74 . Unfortunately, there is limited information available on the other physical and chemical properties of this compound.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone:
Antiviral Activity
1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone: has shown potential in antiviral research. Compounds with similar structures have been studied for their ability to inhibit viral replication. This application is particularly significant in the development of treatments for viral infections such as influenza and hepatitis .
Antimicrobial Properties
This compound has been explored for its antimicrobial properties. Research indicates that derivatives of sulfonyl compounds can exhibit strong antibacterial and antifungal activities. These properties make it a candidate for developing new antimicrobial agents to combat resistant bacterial strains .
Enzyme Inhibition
The compound is also studied for its role as an enzyme inhibitor. Enzyme inhibitors are crucial in regulating biochemical pathways and can be used in the treatment of various diseases, including cancer and metabolic disorders. The sulfonyl group in the compound is particularly effective in binding to enzyme active sites.
Drug Design and Synthesis
In drug design, 1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone serves as a building block for synthesizing more complex molecules. Its unique structure allows for modifications that can enhance the efficacy and specificity of potential therapeutic agents.
Protein Engineering
The compound is utilized in protein engineering to study protein-ligand interactions. Understanding these interactions is essential for designing drugs that can effectively target specific proteins involved in disease processes.
Agricultural Applications
Research has also explored the use of this compound in agriculture, particularly as a herbicide or pesticide. Its ability to inhibit certain enzymes in plants makes it a potential candidate for controlling weed growth and protecting crops from pests .
Toxicity Studies
The compound is used in toxicity studies to evaluate its safety profile. These studies are crucial for determining the potential side effects and safe dosage levels of new drugs. The data gathered from these studies help in the regulatory approval process for new pharmaceuticals .
Biochemical Research
In biochemical research, 1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone is used to study various biochemical pathways. Its interactions with different biomolecules provide insights into cellular processes and can lead to the discovery of new therapeutic targets .
properties
IUPAC Name |
1-[3-(4-chlorophenyl)sulfonyl-2-hydroxypropyl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO4S/c14-10-3-5-12(6-4-10)20(18,19)9-11(16)8-15-7-1-2-13(15)17/h3-6,11,16H,1-2,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOJUVACYBFAGGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CC(CS(=O)(=O)C2=CC=C(C=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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